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Abstract
The neutron capture cross-section of Uranium-235 (²³⁵U), representing the reaction

²³⁵U(n,γ)²³⁶U, is a fundamental parameter in nuclear reactor physics, criticality safety, and fuel

cycle analysis. This reaction competes with the dominant neutron-induced fission in ²³⁵U. The

production of Uranium-236 (²³⁶U), a long-lived actinide, has significant implications for fuel

performance and radioactive waste management. This technical guide provides an in-depth

overview of the ²³⁵U(n,γ)²³⁶U cross-section, presenting evaluated data, detailing the

sophisticated experimental protocols used for its measurement, and illustrating the core nuclear

processes and experimental workflows.

Introduction
Uranium-235 is the primary fissile isotope used in the majority of the world's nuclear reactors.

When a ²³⁵U nucleus absorbs a thermal neutron, it predominantly undergoes fission, releasing

a significant amount of energy. However, in approximately 14.5% of these absorption events,

the nucleus does not fission but instead de-excites by emitting gamma radiation, transmuting

into Uranium-236.[1] This process is known as radiative capture.

The cross-section for this capture reaction is highly dependent on the energy of the incident

neutron. Accurate knowledge of this cross-section across the full energy spectrum of a nuclear

reactor—from thermal to fast energies—is critical. Discrepancies in this data can lead to
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significant uncertainties in reactor performance calculations, such as the prediction of reactivity

coefficients and the isotopic composition of spent nuclear fuel.[2] For instance, studies have

shown that errors as large as 30% exist in major nuclear data evaluations for the capture cross-

section in the 0.5-2.5 keV energy region.[3] This guide synthesizes current knowledge, focusing

on the data, measurement techniques, and underlying processes.

Quantitative Data Presentation
The neutron capture cross-section of ²³⁵U has been extensively studied and is compiled in

various evaluated nuclear data libraries, such as ENDF/B, JEFF, and JENDL.[2][4] These

libraries provide a comprehensive set of recommended cross-section values derived from

experimental data and theoretical models. The data exhibits a complex structure, with a high

value at thermal energies, a dense series of resonances at intermediate energies, and a

smoother, lower value at fast energies.

The table below summarizes representative values for the ²³⁵U(n,γ)²³⁶U reaction cross-section

at key neutron energies, derived from the ENDF/B-VIII.0 library.[4][5]
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Neutron Energy
Range

Incident Neutron
Energy

Capture Cross-
Section (barns)

Data Source /
Comment

Thermal 0.0253 eV (2200 m/s) 98.8 ± 0.8
Standard thermal

energy point.[6]

Resonance Region 1 - 1000 eV
Highly variable (many

peaks)

Dominated by sharp,

distinct resonance

peaks.

8.79 eV ~140

Example of a

prominent resonance

peak.

35.19 eV ~100
Example of another

resonance peak.

Epithermal/Intermedia

te
1 keV ~5

Cross-section

decreases between

resonances.

10 keV ~1.5

Fast Region 100 keV ~0.4

1 MeV ~0.1

In this region, fission

is the dominant

reaction.

Note: 1 barn = 10⁻²⁴ cm². The values in the resonance region are illustrative examples of peak

cross-sections.

Experimental Protocols
The measurement of the ²³⁵U(n,γ) cross-section is challenging due to the high probability of the

competing fission reaction, which also produces a strong gamma-ray background. Modern

experiments employ sophisticated techniques to overcome these challenges, primarily relying

on the time-of-flight (TOF) method at pulsed neutron sources.

Time-of-Flight (TOF) Technique
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The TOF technique is the standard for high-resolution measurements of energy-dependent

neutron cross-sections.[7][8] The general protocol is as follows:

Neutron Production: A pulsed beam of charged particles (typically protons) from an

accelerator strikes a heavy metal target (e.g., tungsten or lead) in a process called

spallation.[7][9] This produces intense, short bursts of neutrons with a wide range of energies

(a "white" neutron source).

Flight Path: The neutrons travel down an evacuated tube, known as a flight path, of a

precisely known length (e.g., ~20 meters at LANSCE or ~185 meters at n_TOF).[9][10]

Energy Determination: As the neutrons travel, they separate based on their velocity, with

higher-energy neutrons arriving at the end of the flight path before lower-energy ones. By

measuring the time difference between the initial proton pulse and the detection of a reaction

at the sample, the neutron's time of flight is determined. Its kinetic energy can then be

calculated precisely.[7]

Sample Interaction: The collimated neutron beam impinges on a thin, well-characterized foil

of ²³⁵U.

Detection: Detectors surrounding the sample record the radiation emitted from the

interactions.

Key Experimental Setups and Detectors
Two leading-edge facilities for these measurements are the Detector for Advanced Neutron

Capture Experiments (DANCE) at the Los Alamos Neutron Science Center (LANSCE) and the

n_TOF facility at CERN.[3][9]

A. Gamma-Ray Detection with 4π Calorimeters: To measure the capture cross-section, it is

necessary to detect the prompt gamma-ray cascade emitted as the newly formed ²³⁶U* nucleus

de-excites.[11]

Methodology: A highly efficient 4π gamma-ray calorimeter, such as DANCE, is used.[10] This

detector consists of a large number of scintillating crystals (e.g., 160 BaF₂ crystals for

DANCE) that completely surround the sample.[10] When a capture event occurs, the

calorimeter absorbs the full energy of the emitted gamma-ray cascade. The total energy
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deposited is equal to the neutron separation energy of ²³⁶U plus the kinetic energy of the

incident neutron.

B. Fission Background Rejection: The primary challenge is distinguishing true capture events

from the overwhelming background of gamma rays produced by fission.

Methodology: A "fission-tagging" or "fission-veto" technique is employed.[3] This involves

using a secondary detector in coincidence with the gamma-ray calorimeter to identify fission

events.

Fission Detectors: These can be fission chambers that detect the fission fragments directly

or, as in the case of the NEUANCE array at LANSCE, an array of scintillators designed to

detect the fast neutrons emitted during fission.[10]

Coincidence Measurement: A data acquisition system records events from both the gamma

calorimeter and the fission detector. If a gamma-ray signal in the calorimeter occurs in

coincidence with a signal from the fission detector, the event is tagged as fission and is

rejected from the capture data set. This allows for a clean measurement of the gamma rays

originating solely from neutron capture.[10]

Visualizations
Nuclear Reaction Pathway
The following diagram illustrates the competing neutron capture and fission reactions when a

neutron interacts with a Uranium-235 nucleus.
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Diagram 1: Neutron interaction with Uranium-235.

Experimental Workflow for TOF Measurement
This diagram outlines the typical workflow for a time-of-flight (TOF) experiment to measure the

neutron capture cross-section.
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Diagram 2: Time-of-Flight experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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